(R)-methyl 3-amino-2-hydroxypropanoate hydrochloride

• Molecular Formula: C4H10ClNO3
• Molecular Weight: 155.58 g/mol
• IUPAC Name: methyl (2R)-3-amino-2-hydroxypropanoate;hydrochloride
• InChI: InChI=1S/C4H9NO3.ClH/c1-8-4(7)3(6)2-5;/h3,6H,2,5H2,1H3;1H/t3-;/m1./s1
• InChI Key: VHMGYHFYSWICSP-AENDTGMFSA-N
• Isomeric SMILES: COC(=O)[C@@H](CN)O.Cl
• Canonical SMILES: COC(=O)C(CN)O.Cl

Description

(R)-methyl 3-amino-2-hydroxypropanoate hydrochloride is a useful research compound. Its molecular formula is C4H10ClNO3 and its molecular weight is 155.58 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A suspension of isoserine (18) (20.0 g, 0.19 mol) in anhydrous methanol (100 mL) was saturated with HCl gas at 0° C. while being stirred with exclusion of moisture. The solid material slowly dissolved to yield a pale yellow liquid after a few minutes. The HCl saturated solution was stirred overnight (20 h) at room temperature. Excess HCl gas was removed by bubbling nitrogen into the reaction mixture and the solvent was removed under reduced pressure to yield the product as a syrup (27.1 g; yield 92%) Mass Spectrum M+H 120. The product was immediately taken to the next step without further purification.

Synthesis routes and methods II

Procedure details

To a solution of 3-amino-2-hydroxypropanoic acid (0.7 g) in methanol (15 mL) was added thionyl chloride (2.5 mL) at 0° C., and the mixture was stirred at 0° C. for 2 hr and then at room temperature overnight. The solvent was evaporated under reduced pressure to give the title compound (1.6 g, 100%) as an oil.